Cas no 2229588-69-4 (tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate
• CAS No: 2229588-69-4
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6093816
• PubChem ID: 165663581
• Update Time: 2025-05-21

tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate
• EN300-1898570
• tert-butyl N-{1-[1-(1-aminocyclopropyl)cyclopropyl]ethyl}-N-methylcarbamate
• 2229588-69-4

• Inchi： 1S/C14H26N2O2/c1-10(13(6-7-13)14(15)8-9-14)16(5)11(17)18-12(2,3)4/h10H,6-9,15H2,1-5H3
• InChI Key： DCCVCSDSEXQWFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate

Comprehensive Guide to tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229588-69-4)

tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229588-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a protected amine derivative, plays a crucial role in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structure, featuring cyclopropyl and tert-butyl carbamate groups, makes it a valuable intermediate for medicinal chemistry applications.

The molecular formula of tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate is C₁₄H₂₆N₂O₂, with a molecular weight of approximately 254.37 g/mol. The presence of the tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it suitable for various synthetic transformations. Researchers often utilize this compound in the development of small-molecule inhibitors and peptide mimetics, which are critical in targeting diseases such as cancer and neurodegenerative disorders.

One of the key advantages of tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate is its versatility in organic synthesis. The cyclopropyl rings introduce steric hindrance, which can influence the conformational properties of the final product. This feature is particularly valuable in the design of bioactive compounds with improved pharmacokinetic profiles. Additionally, the Boc-protected amine can be selectively deprotected under mild acidic conditions, allowing for further functionalization.

In recent years, the demand for tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate has surged due to its applications in proteolysis-targeting chimeras (PROTACs) and fragment-based drug discovery. These cutting-edge technologies rely on the precise manipulation of molecular scaffolds to achieve targeted protein degradation, a hot topic in modern therapeutics. The compound's ability to serve as a building block for such innovative approaches underscores its importance in the pharmaceutical industry.

From a commercial perspective, tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its synthesis typically involves multi-step organic reactions, including cyclopropanation and carbamate formation, which require expertise in advanced synthetic techniques. Researchers and manufacturers must adhere to strict quality control measures to ensure the compound's consistency and performance in downstream applications.

The growing interest in tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate is also reflected in the scientific literature, with numerous studies highlighting its role in the development of kinase inhibitors and GPCR modulators. These areas are of particular relevance to diseases such as diabetes, inflammation, and oncology, where targeted therapies are in high demand. As the field of precision medicine continues to evolve, the significance of such intermediates is expected to rise further.

For researchers working with tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate, it is essential to consider its storage and handling. The compound should be kept in a cool, dry environment, away from moisture and strong acids or bases, to maintain its integrity. Proper documentation and labeling are also critical to ensure safe and efficient use in laboratory settings.

In conclusion, tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropylethyl}-N-methylcarbamate (CAS No. 2229588-69-4) is a pivotal compound in modern chemical and pharmaceutical research. Its unique structural features and versatility make it indispensable for the synthesis of advanced therapeutic agents. As the scientific community continues to explore new frontiers in drug discovery, the role of such specialized intermediates will only become more prominent.